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Compound of Interest

Compound Name: Trelagliptin Succinate

Cat. No.: B560024 Get Quote

Trelagliptin Succinate (chemical formula: C₁₈H₂₀FN₅O₂·C₄H₆O₄) is known to exist in various

solid forms, including different crystalline polymorphs and solvates.[1][5][6] Polymorphism, the

ability of a substance to exist in two or more crystalline forms with different arrangements of

molecules in the crystal lattice, can significantly impact the physicochemical properties of a

drug, such as its solubility, dissolution rate, and stability.[1][7][8][9] Therefore, thorough

characterization of the crystal structure is a fundamental aspect of its pharmaceutical

development. Studies have shown that Trelagliptin Succinate can convert to a more stable

hemi-succinate form in the presence of polar solvents.[10]

Crystallographic Data of Trelagliptin and its Salts
The crystal structure of Trelagliptin Succinate has been primarily characterized using X-ray

powder diffraction (XRD).[11] While a complete single-crystal X-ray diffraction (SCXRD)

analysis for the succinate salt is not readily available in the public domain, data for the free

base form of Trelagliptin has been published.

Table 1: Crystallographic Data for Trelagliptin Free Base
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Parameter Value

Crystal System Monoclinic

Space Group P 1 21 1

a (Å) 7.1057

b (Å) 7.8894

c (Å) 15.5407

α (°) 90

β (°) 97.3250

γ (°) 90

Volume (Å³) -

Z 2

Source: PubChem CID 15983988[12]

Table 2: Powder X-ray Diffraction Data for Trelagliptin
Succinate
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Parameter Value

Crystal System Triclinic

Space Group P1

a (Å) 18.481(6)

b (Å) 8.120(4)

c (Å) 7.903(4)

α (°) 89.972(0)

β (°) 97.722(4)

γ (°) 90.120(0)

Volume (Å³) 1175.37

Z 2

Source: Cambridge Crystallographic Data

Centre[11]

Experimental Protocols for Solid-State
Characterization
The characterization of Trelagliptin Succinate's crystal structure involves a combination of

analytical techniques. The primary methods include Single-Crystal X-ray Diffraction (SCXRD),

Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and

Thermogravimetric Analysis (TGA).

Single-Crystal X-ray Diffraction (SCXRD)
SCXRD is a powerful technique that provides precise information about the three-dimensional

arrangement of atoms within a crystal.[13]

Methodology:
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Crystal Growth: High-quality single crystals of Trelagliptin Succinate are grown using

techniques such as slow evaporation of a saturated solution, vapor diffusion, or cooling

crystallization. Solvents like methanol, ethanol, or isopropanol may be employed.[14][15]

Crystal Mounting: A suitable single crystal (typically < 0.5 mm) is mounted on a goniometer

head.

Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray

beam is directed at the crystal, and the diffracted X-rays are collected by a detector as the

crystal is rotated.[16]

Structure Solution and Refinement: The diffraction data is processed to determine the unit

cell dimensions and space group. The crystal structure is then solved using direct methods

or Patterson methods and refined to obtain the final atomic coordinates and molecular

structure.[13]

Powder X-ray Diffraction (PXRD)
PXRD is a fundamental technique for identifying crystalline phases and analyzing

polymorphism.[8][17][18]

Methodology:

Sample Preparation: A powdered sample of Trelagliptin Succinate is gently packed into a

sample holder.[11] A flat, smooth surface is required to minimize preferred orientation effects.

Instrument Setup: A powder diffractometer is used, typically with Cu Kα radiation (λ =

1.54056 Å).[11]

Data Collection: The sample is scanned over a range of 2θ angles, and the intensity of the

diffracted X-rays is recorded.

Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, serves as a

unique "fingerprint" for the crystalline form.[18] The pattern is compared to reference data to

identify the polymorph.[19] Indexing software can be used to determine the unit cell

parameters from the peak positions.[11]
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Differential Scanning Calorimetry (DSC)
DSC is used to measure the heat flow associated with thermal transitions in a material as a

function of temperature, providing information on melting points, phase transitions, and purity.

[7][9][20]

Methodology:

Sample Preparation: A small amount of Trelagliptin Succinate (typically 1-5 mg) is

accurately weighed into an aluminum pan, which is then hermetically sealed.[7][20]

Instrument Setup: The sample and an empty reference pan are placed in the DSC cell.

Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen

purge.[7]

Data Analysis: The heat flow to the sample is measured relative to the reference.

Endothermic events (like melting) and exothermic events (like crystallization) are observed

as peaks in the DSC thermogram. The melting point is determined from the onset or peak of

the melting endotherm.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature, which is useful

for determining the presence of solvates or hydrates and assessing thermal stability.[21][22]

Methodology:

Sample Preparation: A small amount of Trelagliptin Succinate is placed in a tared TGA pan.

Instrument Setup: The pan is placed in a microbalance within a furnace.

Thermal Program: The sample is heated at a controlled rate under a specific atmosphere

(e.g., nitrogen).

Data Analysis: The weight of the sample is continuously recorded. A weight loss step in the

TGA curve indicates the loss of volatile components, such as solvent or water, or thermal

decomposition.[22]
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Visualization of Analytical Workflows
The following diagrams illustrate the logical flow of experiments in the solid-state

characterization of Trelagliptin Succinate.
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Caption: Workflow for Polymorph Screening and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b560024#trelagliptin-succinate-crystal-structure-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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